Cas no 885268-20-2 (4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid)
885268-20-2 structure
Product Name:4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid
CAS No:885268-20-2
MF:C13H10FNO2
MW:231.222406864166
CID:2619850
PubChem ID:20099720
Update Time:2025-04-21
4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-(4-fluorophenyl)benzoic acid
- AKOS000813930
- SCHEMBL2789012
- A1IAV
- 885268-20-2
- 4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid
- LABCZPMWKVNMCE-UHFFFAOYSA-N
- ALBB-036717
-
- Inchi: 1S/C13H10FNO2/c14-10-4-1-8(2-5-10)9-3-6-12(15)11(7-9)13(16)17/h1-7H,15H2,(H,16,17)
- InChI Key: LABCZPMWKVNMCE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)N
Computed Properties
- Exact Mass: 231.06955672Da
- Monoisotopic Mass: 231.06955672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.3Ų
4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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